Cas no 1989-32-8 (9-Fluorenylidenemalononitrile, Technical Grade)

• Product Name: 9-Fluorenylidenemalononitrile, Technical Grade
• CAS No: 1989-32-8
• MF: C₁₆H₈N₂
• MW: 228.248123168945
• CID: 222384
• PubChem ID: 247357
• Update Time: 2025-06-27

9-Fluorenylidenemalononitrile, Technical Grade Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(9H-fluoren-9-ylidene)-
• 2-fluoren-9-ylidenepropanedinitrile
• 9-(DICYANOMETHYLENE)FLUORENE
• 9-FLUORENYLIDENEMALONONITRILE
• 2-fluoren-9-ylidene-malononitrile
• 9-dicyanomethylene-9H-fluorene
• fluoren-9-ylidenemethane-1,1-dicarbonitrile
• Fluoren-9-yliden-malononitril
• TIMTEC-BB SBB008286
• 2-fluoren-9-ylidenemalononitrile
• 9-(Dicyanomethylene)fluorene, Tech.
• 9-Fluorenylidenemalononitrile, Technical Grade
• 1989-32-8
• NSC61802
• DTXSID90289529
• FT-0621582
• Propanedinitrile, 2-(9H-fluoren-9-ylidene)-
• 9-dicyanomethylenefluorene
• NSC-61802
• MFCD00043559
• 2-(9H-Fluoren-9-ylidene)malononitrile #
• 9-Fluorenylidenemalononitrile, Tech.
• F76017
• 2-(9H-FLUOREN-9-YLIDENE)PROPANEDINITRILE
• AKOS015840831
• 2-(9H-Fluoren-9-ylidene)malononitrile
• DBJKIYVWFSACIT-UHFFFAOYSA-N
• SCHEMBL1172933
• 2-(FLUOREN-9-YLIDENE)PROPANEDINITRILE
• BS-53416
• DB-080746

• Inchi： 1S/C16H8N2/c17-9-11(10-18)16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8H
• InChI Key： DBJKIYVWFSACIT-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C1\C2C=CC=CC=2C2C=CC=CC=2\1

Computed Properties

• Exact Mass: 228.06900
• Monoisotopic Mass: 228.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 405.9°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.682
• PSA: 47.58000
• LogP: 3.51606

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-Fluorenylidenemalononitrile, Technical Grade

Introduction to 9-Fluorenylidenemalononitrile, Technical Grade (CAS No. 1989-32-8) in Modern Chemical Research

9-Fluorenylidenemalononitrile, Technical Grade, identified by the chemical abstracts service number 1989-32-8, is a versatile intermediate compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, characterized by its fluorene-based structure and malononitrile functional groups, serves as a crucial building block in the synthesis of advanced materials and bioactive molecules. The technical-grade formulation ensures high purity and consistency, making it an indispensable reagent for researchers and industrial applications alike.

The fluorene moiety in 9-Fluorenylidenemalononitrile contributes to its unique photophysical properties, including high fluorescence quantum yields and thermal stability. These attributes make it particularly valuable in the development of optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated its efficacy in constructing highly efficient light-emitting materials, where the rigid fluorene backbone enhances charge transport and device performance.

Moreover, the malononitrile functional group in the compound introduces reactive sites that are conducive to further chemical modifications. This feature is exploited in pharmaceutical synthesis, where 9-Fluorenylidenemalononitrile is used to construct complex heterocyclic scaffolds. For instance, it has been employed in the preparation of novel kinase inhibitors and anti-inflammatory agents. The growing body of research highlights its role in developing targeted therapies for various diseases, including cancer and neurodegenerative disorders.

In the realm of material science, 9-Fluorenylidenemalononitrile has been investigated for its potential in creating advanced polymers with tailored properties. Its incorporation into polymer backbones enhances mechanical strength and thermal resistance, making it suitable for high-performance applications such as aerospace components and electronic devices. Additionally, the compound's ability to form stable coordination complexes with metal ions has opened new avenues in catalysis and molecular recognition.

The technical-grade specification of 9-Fluorenylidenemalononitrile ensures that researchers receive a product with minimal impurities, thereby facilitating reproducible experiments and reliable results. This is particularly critical in academic settings where consistency across multiple batches is essential for validating experimental outcomes. The compound's stability under various storage conditions further adds to its practicality as a laboratory reagent.

Recent advancements in synthetic methodologies have expanded the utility of 9-Fluorenylidenemalononitrile beyond traditional applications. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents onto the fluorene core, leading to a library of structurally diverse derivatives. These derivatives exhibit enhanced biological activity and material properties, underscoring the compound's versatility.

The pharmaceutical industry has also leveraged 9-Fluorenylidenemalononitrile in the development of prodrugs designed to improve drug delivery and bioavailability. By incorporating this intermediate into drug molecules, researchers can modulate solubility and metabolic stability, thereby optimizing therapeutic efficacy. Such innovations highlight the compound's importance in drug discovery pipelines.

In conclusion, 9-Fluorenylidenemalononitrile, CAS No. 1989-32-8, is a multifaceted compound with broad applications in chemical research. Its unique structural features enable its use in diverse fields, from optoelectronic materials to pharmaceuticals. The technical-grade formulation ensures high quality and reliability, making it an essential component for both academic and industrial research endeavors. As synthetic chemistry continues to evolve, the role of intermediates like 9-Fluorenylidenemalononitrile is expected to expand even further, driving innovation across multiple scientific disciplines.